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Compound of Interest

Compound Name: Guvacine Hydrochloride

Cat. No.: B1672443 Get Quote

Essential Safety and Handling Guide for
Guvacine Hydrochloride
This guide provides comprehensive safety protocols and logistical plans for the handling and

disposal of Guvacine Hydrochloride, tailored for researchers, scientists, and drug

development professionals. Adherence to these procedures is critical to ensure a safe

laboratory environment.

Guvacine Hydrochloride is recognized as a skin, eye, and respiratory irritant.[1][2][3] It is

imperative to employ appropriate personal protective equipment (PPE) and follow stringent

handling protocols to mitigate exposure risks.

Hazard Identification and Safety Precautions
GHS Hazard Statements:

H315: Causes skin irritation.[1][2][3]

H319: Causes serious eye irritation.[1][2][3]

H335: May cause respiratory irritation.[1][2][3]

Precautionary Statements:
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P261: Avoid breathing dust, fume, gas, mist, vapors, or spray.[1][3]

P264: Wash skin thoroughly after handling.[1][3]

P271: Use only outdoors or in a well-ventilated area.[3]

P280: Wear protective gloves, eye protection, and face protection.[3]

Personal Protective Equipment (PPE)
A thorough risk assessment is necessary to determine the appropriate level of PPE required for

handling Guvacine Hydrochloride.[4] The following table summarizes the recommended PPE.
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PPE Category Item
Specifications and
Guidelines

Hand Protection Protective gloves

Wear two pairs of powder-free

nitrile or neoprene

chemotherapy gloves that

meet ASTM D6978 standards.

The outer glove should be

removed after each task or

batch. Change gloves regularly

(e.g., hourly) or immediately if

torn, punctured, or

contaminated.[4][5][6]

Eye Protection Safety goggles

Use safety goggles with side-

shields to protect against

splashes.[5]

Body Protection Protective gown

Wear a disposable, low-

permeability gown with a solid

front, long sleeves, and tight-

fitting cuffs. One glove should

be worn under the cuff and one

over to ensure no skin is

exposed.[4][5][6]

Respiratory Protection Respirator

A suitable respirator should be

used, especially in poorly

ventilated areas or when

dust/aerosol formation is

possible. For sterile

compounding of toxic drugs, a

surgical N-95 respirator is

recommended to provide both

respiratory and splash

protection.[5][7]

Operational Plan: Handling and Storage
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Safe Handling Procedures:

Work in a well-ventilated area, preferably in a designated fume hood.[5]

Avoid the formation of dust and aerosols.[5]

Avoid inhalation and contact with skin and eyes.[5]

Do not eat, drink, or smoke in the handling area.[5]

Wash hands thoroughly after handling the substance.[1]

Storage Conditions:

Keep the container tightly sealed.[1]

Store in a cool, well-ventilated area away from direct sunlight and ignition sources.[5]

Recommended storage temperatures for the powder are -20°C for long-term (3 years) and

4°C for short-term (2 years).[8]

When in solvent, store at -80°C for up to one year or -20°C for up to one month.[8][9]

Quantitative Data Summary
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Property Value Source(s)

Molecular Weight 163.60 g/mol [2][3][8][10]

Purity (by HPLC) ≥98% [8]

Solubility in Water 33 mg/mL; Soluble to 100 mM [9]

Solubility in DMSO 16 mg/mL (97.79 mM) [9]

Storage (Powder) -20°C (3 years); 4°C (2 years) [8]

Storage (in Solvent)
-80°C (1 year); -20°C (1

month)
[8][9]

IC50 (hGAT-1) 14 µM [9]

IC50 (rGAT-1) 39 µM [9][11]

IC50 (rGAT-2) 58 µM [9][11]

IC50 (hGAT-3) 119 µM [9]

IC50 (rGAT-3) 378 µM [9][11]

IC50 (hBGT-1) 1870 µM

Experimental Workflow for Handling Guvacine
Hydrochloride
The following diagram outlines the standard operating procedure for the safe handling of

Guvacine Hydrochloride in a laboratory setting.
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Standard Operating Procedure for Handling Guvacine Hydrochloride.
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Emergency and Disposal Plan
Accidental Release Measures: In the event of a spill, evacuate personnel to a safe area and

ensure adequate ventilation.[5]

Containment: Prevent further leakage or spillage if it is safe to do so. Keep the product away

from drains and water courses.[5]

Cleanup: For solutions, absorb with a liquid-binding material such as diatomite. For powders,

sweep up and shovel without creating dust.[3][5]

Decontamination: Scrub surfaces and equipment with alcohol.[5]

Disposal: Collect all contaminated materials in a suitable, closed container for disposal

according to regulations.[3]

First-Aid Measures:

Eye Contact: Immediately flush eyes with large amounts of water for several minutes,

removing contact lenses if present. Seek prompt medical attention.[5]

Skin Contact: Rinse skin thoroughly with plenty of water and soap. Remove contaminated

clothing and seek medical advice.[1][5]

Inhalation: Move the person to fresh air. If breathing is difficult, provide cardiopulmonary

resuscitation (CPR) but avoid mouth-to-mouth resuscitation.[5]

Ingestion: Wash out the mouth with water. Do NOT induce vomiting. Call a physician.[5]

Logical Workflow for a Guvacine Hydrochloride Spill
This diagram provides a step-by-step guide for responding to a spill of Guvacine
Hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. cdn.caymanchem.com [cdn.caymanchem.com]

2. Guvacine Hydrochloride | C6H10ClNO2 | CID 11957555 - PubChem
[pubchem.ncbi.nlm.nih.gov]

3. s3-us-west-2.amazonaws.com [s3-us-west-2.amazonaws.com]

4. Personal protective equipment in your pharmacy - Alberta College of Pharmacy
[abpharmacy.ca]

5. Guvacine hydrobromide|6027-92-5|MSDS [dcchemicals.com]

6. osha.gov [osha.gov]

7. gerpac.eu [gerpac.eu]

8. medkoo.com [medkoo.com]

9. selleckchem.com [selleckchem.com]

10. scbt.com [scbt.com]

11. medchemexpress.com [medchemexpress.com]

To cite this document: BenchChem. [Personal protective equipment for handling Guvacine
Hydrochloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1672443#personal-protective-equipment-for-
handling-guvacine-hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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